Cas no 1351659-46-5 (4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine)

• Product Name: 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine
• CAS No: 1351659-46-5
• MF: C₁₈H₁₈F₃NO₃S
• MW: 385.400634288788
• CID: 5863640
• PubChem ID: 56763900
• Update Time: 2025-10-29

4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine
• 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine
• F5028-0101
• 1351659-46-5
• AKOS024491301
• 4-(benzylsulfonyl)-2-(4-(trifluoromethyl)phenyl)morpholine
• VU0630427-1

• Inchi： 1S/C18H18F3NO3S/c19-18(20,21)16-8-6-15(7-9-16)17-12-22(10-11-25-17)26(23,24)13-14-4-2-1-3-5-14/h1-9,17H,10-13H2
• InChI Key： DNVHDRXSWSXTPV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)OCCN(S(CC2=CC=CC=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 385.09594910g/mol
• Monoisotopic Mass: 385.09594910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine

Comprehensive Overview of 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine (CAS No. 1351659-46-5)

4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine (CAS No. 1351659-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the morpholine derivative family, characterized by the presence of a phenylmethanesulfonyl group and a trifluoromethylphenyl moiety. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical in drug design. The 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine structure aligns with this trend, as the trifluoromethyl group is known to improve bioavailability and target binding affinity. Researchers are particularly interested in its potential role as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the prevalence of these targets in therapeutic development.

The synthesis of CAS No. 1351659-46-5 involves multi-step organic reactions, including sulfonylation and morpholine ring formation. Its phenylmethanesulfonyl group enhances solubility and stability, while the morpholine ring provides conformational flexibility. These attributes make it a versatile building block for medicinal chemistry applications, particularly in the development of central nervous system (CNS) drugs and anti-inflammatory agents.

From an industrial perspective, 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods and solvent-free reactions to produce such compounds with minimal waste. This aligns with the broader industry shift toward eco-friendly manufacturing practices.

Another area of interest is the compound's potential in agrochemical formulations. The trifluoromethylphenyl moiety is frequently found in pesticides and herbicides due to its ability to disrupt pest metabolism. As global agriculture faces challenges like pest resistance and climate change, innovative compounds like CAS No. 1351659-46-5 could play a pivotal role in next-generation crop protection solutions.

In summary, 4-phenylmethanesulfonyl-2-[4-(trifluoromethyl)phenyl]morpholine (CAS No. 1351659-46-5) represents a promising candidate for diverse applications, from pharmaceutical intermediates to agrochemical innovations. Its unique structural features and compatibility with modern synthetic methodologies position it as a compound of enduring relevance in scientific and industrial communities.